Cas no 1201437-03-7 (4-methyl-2-(4-nitrophenyl)-5-propan-2-ylpyrazole-3-carboxylic acid)

• Product Name: 4-methyl-2-(4-nitrophenyl)-5-propan-2-ylpyrazole-3-carboxylic acid
• CAS No: 1201437-03-7
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 2616968
• PubChem ID: 45790404
• Update Time: 2025-04-21

4-methyl-2-(4-nitrophenyl)-5-propan-2-ylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(4-nitrophenyl)-5-propan-2-ylpyrazole-3-carboxylic acid
• 5-isopropyl-4-methyl-2-(4-nitrophenyl)-2h-pyrazole-3-carboxylic acid
• DTXSID20672288
• 4-Methyl-1-(4-nitrophenyl)-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
• 1201437-03-7

• Inchi： 1S/C14H15N3O4/c1-8(2)12-9(3)13(14(18)19)16(15-12)10-4-6-11(7-5-10)17(20)21/h4-8H,1-3H3,(H,18,19)
• InChI Key： VTUYNTQJAXRILR-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C(C(C)C)=NN1C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 289.10625597Da
• Monoisotopic Mass: 289.10625597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų